2-[2-(4-nitrophenyl)vinyl]-3-phenyl-2,3-dihydro-4(1H)-quinazolinone

• IUPAC Name: 2-[(E)-2-(4-nitrophenyl)ethenyl]-3-phenyl-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C22H17N3O3/c26-22-19-8-4-5-9-20(19)23-21(24(22)17-6-2-1-3-7-17)15-12-16-10-13-18(14-11-16)25(27)28/h1-15,21,23H/b15-12+
• InChI Key: HMQZHXWYVXYSSK-NTCAYCPXSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(NC3=CC=CC=C3C2=O)C=CC4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)N2C(NC3=CC=CC=C3C2=O)/C=C/C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H17N3O3
• Molecular Weight: 371.4 g/mol

Description

The compound “2-[2-(4-nitrophenyl)vinyl]-3-phenyl-2,3-dihydro-4(1H)-quinazolinone” is a complex organic molecule that contains several functional groups. It has a quinazolinone core, which is a type of heterocyclic compound. This core is substituted with a phenyl group, a vinyl group, and a 4-nitrophenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the phenyl and quinazolinone groups), a nitro group, and a vinyl group. The presence of these groups would influence the compound’s reactivity and physical properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the nitro group is electron-withdrawing, which could make the compound more susceptible to nucleophilic attack. The vinyl group could potentially undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings and a nitro group could increase its stability and influence its solubility.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of similar compounds, it could be of interest in medicinal chemistry.